2-methyl-1-(2-phenoxybenzoyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-1-(2-phenoxybenzoyl)piperidine, also known as MPBP, is a chemical compound that is used in scientific research. It is a piperidine derivative that has been shown to have potential as a therapeutic agent for a range of conditions. In
Mechanism of Action
The exact mechanism of action of 2-methyl-1-(2-phenoxybenzoyl)piperidine is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. This modulation may help to regulate mood and behavior, as well as reduce the incidence of seizures.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may help to regulate mood and behavior. This compound has also been shown to reduce the incidence of seizures in animal models, suggesting that it may have anticonvulsant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-methyl-1-(2-phenoxybenzoyl)piperidine in lab experiments is its relatively simple synthesis method. This makes it easy to obtain and use in a laboratory setting. However, one of the main limitations of using this compound is that its mechanism of action is not fully understood. This makes it difficult to design experiments that specifically target its effects.
Future Directions
There are several future directions for research into 2-methyl-1-(2-phenoxybenzoyl)piperidine. One area of interest is its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. This compound has been shown to have neuroprotective properties, which may help to slow the progression of these conditions. Another area of interest is its potential use in the treatment of depression and other mood disorders. This compound has been shown to have antidepressant properties, which may make it a promising candidate for future research. Finally, further research is needed to fully understand the mechanism of action of this compound and how it can be used to target specific conditions and disorders.
Synthesis Methods
The synthesis of 2-methyl-1-(2-phenoxybenzoyl)piperidine involves the reaction of 2-phenoxybenzoic acid with 2-methylpiperidine in the presence of a coupling agent. The resulting product is then purified using column chromatography to obtain the pure compound. The synthesis process is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
2-methyl-1-(2-phenoxybenzoyl)piperidine has been studied extensively in scientific research as a potential therapeutic agent for a range of conditions. It has been shown to have anticonvulsant, antipsychotic, and antidepressant properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
(2-methylpiperidin-1-yl)-(2-phenoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO2/c1-15-9-7-8-14-20(15)19(21)17-12-5-6-13-18(17)22-16-10-3-2-4-11-16/h2-6,10-13,15H,7-9,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SISQOQICVHUJSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C(=O)C2=CC=CC=C2OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.